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Compound of Interest

Compound Name: Physachenolide C

Cat. No.: B15572199 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Physachenolide C (PCC) is a 17β-hydroxywithanolide natural product that has demonstrated

significant anti-cancer properties. It has been shown to selectively inhibit the proliferation of

various cancer cell lines, including melanoma, renal carcinoma, and lung cancer. This

document provides detailed application notes and protocols for conducting cell culture

experiments to investigate the effects of Physachenolide C.

Mechanism of Action
Physachenolide C primarily functions as a potent and selective inhibitor of the Bromodomain

and Extra-Terminal domain (BET) family of proteins (BRD2, BRD3, and BRD4).[1][2][3] This

inhibition leads to the downregulation of anti-apoptotic proteins, most notably cFLIP and Livin.

[1][4] The reduction in these protective proteins sensitizes cancer cells to extrinsic apoptosis

initiated by death receptor ligands such as TNF-related apoptosis-inducing ligand (TRAIL) and

the synthetic double-stranded RNA mimic, polyinosinic:polycytidylic acid (poly I:C).[1][4] The

enhanced apoptotic signaling proceeds through a caspase-8-dependent pathway, leading to

the formation of the ripoptosome, a pro-apoptotic signaling complex.[1][4] Furthermore, PCC

has been observed to induce G0-G1 cell cycle arrest in melanoma cells.[5][6]
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The following diagram illustrates the proposed signaling pathway for Physachenolide C's anti-

cancer activity.
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Preparation Treatment Measurement

Seed cells in
96-well plates

Allow cells to adhere
(24 hours)

Treat with serial dilutions
of Physachenolide C

(with/without sensitizing agent)

Incubate
(18-48 hours)

Add MTS or
CellTiter-Glo reagent

Measure absorbance or
luminescence

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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